Cas no 89646-25-3 (Benzoic acid, 3-hydroxy-2-(2-hydroxybenzoyl)-)
89646-25-3 structure
Product Name:Benzoic acid, 3-hydroxy-2-(2-hydroxybenzoyl)-
CAS No:89646-25-3
MF:C14H10O5
MW:258.226204395294
CID:593620
PubChem ID:13148382
Update Time:2025-04-19
Benzoic acid, 3-hydroxy-2-(2-hydroxybenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-hydroxy-2-(2-hydroxybenzoyl)-
- 3-hydroxy-2-(2-hydroxybenzoyl)benzoic acid
- DTXSID30522063
- 89646-25-3
-
- Inchi: 1S/C14H10O5/c15-10-6-2-1-4-8(10)13(17)12-9(14(18)19)5-3-7-11(12)16/h1-7,15-16H,(H,18,19)
- InChI Key: APWBXDGFIBYUIC-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(C(=O)O)=C1C(C1C=CC=CC=1O)=O
Computed Properties
- Exact Mass: 258.05282342g/mol
- Monoisotopic Mass: 258.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 94.8Ų
Benzoic acid, 3-hydroxy-2-(2-hydroxybenzoyl)- Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
89646-25-3 (Benzoic acid, 3-hydroxy-2-(2-hydroxybenzoyl)-) Related Products
- 481-72-1(Aloe emodin)
- 478-43-3(Rhein)
- 2513-33-9(2',4'-Dihydroxy-2-benzoylbenzoic Acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk